Cas no 1179361-94-4 (7-Methyl-8-nitroquinoline-2-carboximidamide hydrochloride)

• Product Name: 7-Methyl-8-nitroquinoline-2-carboximidamide hydrochloride
• CAS No: 1179361-94-4
• MF: C₁₁H₁₁ClN₄O₂
• MW: 266.68364071846
• CID: 1030769
• PubChem ID: 46839714
• Update Time: 2025-07-21

7-Methyl-8-nitroquinoline-2-carboximidamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 7-Methyl-8-nitroquinoline-2-carboximidamide hydrochloride
• 7-Methyl-8-nitroquinoline-2-carboximidamide--hydrogen chloride (1/1)
• DB-359910
• DTXSID40676647
• 1179361-94-4
• AKOS015844061
• 7-Methyl-8-nitroquinoline-2-carboximidamidehydrochloride

• Inchi： 1S/C11H10N4O2.ClH/c1-6-2-3-7-4-5-8(11(12)13)14-9(7)10(6)15(16)17;/h2-5H,1H3,(H3,12,13);1H
• InChI Key： IDAKYLMRSSELGY-UHFFFAOYSA-N
• SMILES： Cl.[O-][N+](C1=C(C)C=CC2=CC=C(C(=N)N)N=C21)=O

Computed Properties

• Exact Mass: 266.057
• Monoisotopic Mass: 266.057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 328
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109A^2

Additional information on 7-Methyl-8-nitroquinoline-2-carboximidamide hydrochloride

7-Methyl-8-nitroquinoline-2-carboximidamide hydrochloride (CAS No. 1179361-94-4): A Comprehensive Overview

7-Methyl-8-nitroquinoline-2-carboximidamide hydrochloride, identified by its CAS number 1179361-94-4, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the quinoline derivatives family, a class of molecules known for their diverse biological activities and potential therapeutic applications. The unique structural features of 7-Methyl-8-nitroquinoline-2-carboximidamide hydrochloride make it a promising candidate for further investigation in various medical and scientific domains.

The molecular structure of 7-Methyl-8-nitroquinoline-2-carboximidamide hydrochloride consists of a quinoline core substituted with a methyl group at the 7-position and a nitro group at the 8-position, further functionalized with a carboximidamide moiety. This specific arrangement of functional groups contributes to its distinct chemical properties and biological interactions. The hydrochloride salt form enhances its solubility in aqueous solutions, making it more suitable for various pharmacological studies and experimental applications.

In recent years, there has been growing interest in quinoline derivatives due to their potential as antimicrobial, antiviral, and anticancer agents. The nitro group in the structure of 7-Methyl-8-nitroquinoline-2-carboximidamide hydrochloride plays a crucial role in its reactivity and interaction with biological targets. Studies have shown that nitroquinolines can exhibit significant cytotoxic effects on certain cancer cell lines, making them valuable in the development of novel chemotherapeutic strategies.

One of the most compelling aspects of 7-Methyl-8-nitroquinoline-2-carboximidamide hydrochloride is its potential application in the treatment of drug-resistant infections. The structural motif of this compound allows it to interact with bacterial enzymes and cellular pathways, disrupting essential processes that contribute to antibiotic resistance. Preliminary research indicates that it may have synergistic effects when combined with existing antibiotics, offering a new approach to combat multidrug-resistant pathogens.

The carboximidamide functional group in 7-Methyl-8-nitroquinoline-2-carboximidamide hydrochloride is particularly noteworthy for its ability to form stable complexes with biological molecules. This property has opened up avenues for exploring its use as a prodrug or a scaffold for drug design. By modulating the carboximidamide moiety, researchers can fine-tune the pharmacokinetic and pharmacodynamic properties of the compound, potentially enhancing its therapeutic efficacy.

The synthesis of 7-Methyl-8-nitroquinoline-2-carboximidamide hydrochloride involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications. The development of efficient synthetic routes is crucial for scaling up production and making this compound more accessible for clinical trials and commercialization.

In addition to its therapeutic potential, 7-Methyl-8-nitroquinoline-2-carboximidamide hydrochloride has shown promise in diagnostic applications. Its ability to bind to specific biomarkers and enzymes makes it a valuable tool for developing novel diagnostic assays. These assays can aid in early detection and monitoring of various diseases, improving patient outcomes through timely intervention.

The safety profile of 7-Methyl-8-nitroquinoline-2-carboximidamide hydrochloride is an important consideration in its development as a pharmaceutical agent. Extensive toxicological studies are being conducted to evaluate its acute and chronic effects on different organ systems. These studies aim to establish safe dosage ranges and identify any potential side effects that may need to be addressed before clinical use.

The future directions for research on 7-Methyl-8-nitroquinoline-2-carboximidamide hydrochloride include exploring its mechanisms of action in greater detail. Understanding how this compound interacts with biological targets at the molecular level will provide insights into its therapeutic potential and help guide the development of next-generation derivatives with improved properties.

The interdisciplinary nature of this research underscores the importance of collaboration between chemists, biologists, pharmacologists, and clinicians. By combining expertise from different fields, researchers can accelerate the translation of basic discoveries into tangible medical benefits. The study of compounds like 7-Methyl-8-nitroquinoline-2-carboximidamide hydrochloride exemplifies this collaborative approach and highlights the transformative power of interdisciplinary science.